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The table below consolidates the key quantitative findings from a 2024 study on Scirpusin B (SB) isolated

from passion fruit seeds [1].

Activity Assay
Target /
Organism

Key Result
IC₅₀ / Inhibition
Value

Significance

Anti-diabetic
Activity

α-amylase
enzyme

Concentration-
dependent

inhibition

76.38 ± 0.25
µg/mL

Potent starch-
digesting enzyme

inhibitor [1]

α-glucosidase

enzyme

Concentration-

dependent
inhibition

2.32 ± 0.04

µg/mL

Very strong activity;

potential for blood
sugar control [1]

Antibacterial
Activity

8 Gram-positive
& Gram-

negative
bacteria

Profound growth
inhibition

Reported (No
specific IC₅₀)

First reported
antibacterial activity

for SB [1]

Anticancer
Activity (Oral
Squamous Cell
Carcinoma)

SAS cancer cell
line

Inhibition of cell
proliferation

95% (at tested
concentration)

Strong cytotoxic
effect [1]
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Activity Assay
Target /
Organism

Key Result
IC₅₀ / Inhibition
Value

Significance

TTN cancer cell

line

Inhibition of cell

proliferation

83% (at tested

concentration)

Strong cytotoxic

effect [1]

SAS & TTN

cells
(Clonogenic

Assay)

Significant

suppression of
colony formation

Reported Confirms anti-

proliferative
properties [1]

SAS & TTN

cells (PI-FACS
Assay)

Induction of cell

death after 72h

40.26% (SAS),

44.3% (TTn)

Demonstrates

ability to kill cancer
cells [1]

Detailed Experimental Protocols

Here are the methodologies used in the cited study for key experiments [1]:

Compound Isolation and Identification: SB was isolated from passion fruit seeds via hydro-
alcoholic extraction, fractionation, and column chromatography. The compound's structure was

confirmed using Nuclear Magnetic Resonance (NMR) and Mass Spectroscopy.
Anti-diabetic Assay (Enzyme Inhibition): The inhibitory effects on α-amylase and α-glucosidase
were measured in vitro. The experiment involved incubating the enzymes with SB and a substrate,
then measuring the resulting product. The IC₅₀ value (concentration that inhibits 50% of enzyme

activity) was calculated from the data.
Anticancer Mechanism (Western Blot Analysis): To understand how SB inhibits cancer cell growth,

researchers used Western blotting. This technique identified that SB significantly suppressed key
proteins involved in cancer progression, including TNF-α, survivin, COX-2, cyclin D1, and VEGF-A.

Mechanism of Anticancer Action

The following diagram illustrates the mechanism by which Scirpusin B inhibits oral cancer cell

proliferation, based on the proteins it suppresses [1]:
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Proteins Suppressed by SB

Cellular Outcome

Scirpusin B (SB)

TNF-α Survivin COX-2 Cyclin D1 VEGF-A

Inhibition of Cancer
Cell Proliferation

Induced Cancer
Cell Death

Click to download full resolution via product page

This diagram shows how Scirpusin B simultaneously targets multiple hallmark proteins in cancer cells,

leading to inhibited proliferation and ultimately cell death [1].

Research Implications and Future Directions

Therapeutic Potential: The multi-target action makes SB a promising candidate for anti-cancer and
anti-diabetic drug development [1].

Sustainable Source: Isolating SB from passion fruit seed waste adds value to agricultural by-
products [1].

Research Gaps: Future work is needed to fully map the upstream and downstream events in the
signaling pathways affected by SB and to validate these mechanisms in vivo.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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